Cas no 1806783-10-7 (3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride)

• Product Name: 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride
• CAS No: 1806783-10-7
• MF: C₇H₃Cl₂F₂NO
• MW: 226.007626771927
• CID: 4799247
• Update Time: 2025-05-23

3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride

• Inchi： 1S/C7H3Cl2F2NO/c8-4-1-3(6(9)13)2-12-5(4)7(10)11/h1-2,7H
• InChI Key： OCKRQRJLEDUWPJ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)Cl)=CN=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride

3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride

3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride (CAS No. 1806783-10-7) is a highly reactive organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in synthetic chemistry. The structure of 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride features a pyridine ring substituted with a chlorine atom at position 3, a difluoromethyl group at position 2, and a carbonyl chloride group at position 5. These substituents impart distinct chemical reactivity and physical properties to the molecule.

The synthesis of 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride typically involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and minimizing environmental impacts. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyridine ring and its subsequent functionalization.

One of the most intriguing aspects of 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride is its reactivity toward nucleophiles. The carbonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack by amines, alcohols, or thiols. This reactivity has been leveraged in the development of novel pharmaceutical agents, where the compound serves as an intermediate for the synthesis of bioactive molecules. For example, recent studies have demonstrated its utility in creating peptide bonds and other complex structures with potential therapeutic applications.

The presence of the difluoromethyl group at position 2 introduces additional functionality to the molecule. Fluorinated compounds are known for their enhanced stability and bioavailability, making them valuable in drug design. The difluoromethyl group can also participate in various chemical transformations, such as elimination reactions or further functionalization, depending on the reaction conditions.

From a materials science perspective, 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride exhibits interesting properties that make it suitable for advanced materials development. Its ability to form strong covalent bonds with other molecules can be exploited in creating high-performance polymers or coatings with tailored mechanical and thermal properties. Recent research has focused on its application as a building block for constructing supramolecular assemblies and stimuli-responsive materials.

In terms of environmental considerations, understanding the fate and transport of 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride in natural systems is crucial for assessing its potential ecological impact. Studies have shown that this compound undergoes rapid hydrolysis under aqueous conditions, leading to the formation of less hazardous byproducts. However, further investigations are needed to evaluate its long-term persistence in different environmental compartments.

Looking ahead, the development of novel synthetic routes and applications for 3-Chloro-2-(difluoromethyl)pyridine-5-carbonyl chloride will continue to drive interest in this compound. Its unique combination of electronic properties and functional groups positions it as a versatile building block for future innovations in chemistry and materials science.